Cas no 1021248-88-3 (4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide)

• Product Name: 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• CAS No: 1021248-88-3
• MF: C₂₀H₂₂N₆O₂
• MW: 378.427683353424
• CID: 6372625
• PubChem ID: 42111790
• Update Time: 2025-06-07

4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• 4-ethoxy-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• 4-ethoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzamide
• F5235-0021
• AKOS024502048
• 1021248-88-3

• Inchi： 1S/C20H22N6O2/c1-2-28-16-8-6-15(7-9-16)20(27)23-14-13-22-18-10-11-19(26-25-18)24-17-5-3-4-12-21-17/h3-12H,2,13-14H2,1H3,(H,22,25)(H,23,27)(H,21,24,26)
• InChI Key： JSJFDGGAMOXEED-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(NC2=NC=CC=C2)C=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 378.18042397g/mol
• Monoisotopic Mass: 378.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

Introduction to Compound with CAS No. 1021248-88-3 and Product Name: 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

Compounds with unique chemical structures and properties continue to be a focal point in the field of pharmaceutical research and development. One such compound, identified by the CAS number 1021248-88-3, has garnered significant attention due to its potential applications in medicinal chemistry. The product name, 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide, provides a detailed insight into its molecular architecture, which is crucial for understanding its biological activity and therapeutic implications.

The molecular formula of this compound suggests a complex structure involving multiple functional groups, including an ethoxy group, amino groups, and a pyridazine core. The presence of these functional groups makes it a promising candidate for further investigation in various biological assays. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets, thereby accelerating the drug discovery process.

In the context of current research, compounds with pyridazine cores have been extensively studied for their potential as kinase inhibitors. Pyridazines are heterocyclic aromatic compounds that can exhibit significant binding affinity to enzymes involved in signal transduction pathways. The specific substitution pattern in the molecule of interest, particularly the 6-[(pyridin-2-yl)amino]pyridazin-3-yl moiety, suggests that it may interact with proteins in a manner that modulates cellular processes relevant to diseases such as cancer and inflammation.

The 4-ethoxy-N-[2-(...)ethyl]benzamide part of the structure likely contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The ethoxy group can enhance hydrophilicity, while the benzamide moiety is known to be a common pharmacophore in many bioactive molecules. This combination of features makes the compound an attractive candidate for further pharmacological evaluation.

Recent studies have highlighted the importance of multi-target drug design, where compounds are designed to interact with multiple biological targets simultaneously. This approach can lead to more comprehensive therapeutic effects and potentially reduce the risk of drug resistance. The complex structure of 4-ethoxy-N-[2-{6-[pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide suggests that it may possess such multi-target capabilities, although this requires further experimental validation.

High-throughput screening (HTS) techniques have been instrumental in identifying novel bioactive compounds like this one. By rapidly testing large libraries of molecules for their biological activity, researchers can quickly narrow down candidates for more detailed study. The compound identified by CAS no. 1021248-88-3 has shown promise in preliminary HTS assays, indicating its potential as a lead compound for further optimization.

The synthesis of complex molecules like this one often involves multi-step organic reactions, requiring expertise in synthetic chemistry. Advanced synthetic methodologies have been developed to facilitate the construction of intricate molecular frameworks efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are commonly employed to build the necessary carbon-carbon bonds and functional groups.

In addition to its potential therapeutic applications, compounds like this also serve as valuable tools for basic research. They can be used to study enzyme mechanisms, protein-protein interactions, and other cellular processes at a molecular level. Understanding how these molecules interact with their biological targets can provide insights into disease pathogenesis and inform the development of new therapeutic strategies.

The field of medicinal chemistry is constantly evolving, with new computational tools and experimental techniques emerging regularly. These advancements are enabling researchers to design and synthesize increasingly complex molecules with high precision. The compound with CAS no. 1021248-88-3 represents a prime example of how cutting-edge chemical synthesis and computational modeling can converge to yield promising candidates for drug development.

As research progresses, it is likely that more derivatives of this compound will be synthesized and evaluated for their biological activity. Structural modifications can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. By leveraging structural biology data and computational predictions, researchers can guide these modifications effectively.

In conclusion, the compound identified by CAS no. 1021248-88-3 and named 4-ethoxy-N-[2-{6-[pyridin-2-yaml)amino]pyridazinyl}amino)ethyl]benzamide represents a significant advancement in pharmaceutical research. Its complex structure and promising preliminary findings make it a compelling candidate for further investigation into potential therapeutic applications. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.